Cas no 1361485-70-2 (2,3-Bis(3,4,5-trichlorophenyl)-5-fluoropyridine)

• Product Name: 2,3-Bis(3,4,5-trichlorophenyl)-5-fluoropyridine
• CAS No: 1361485-70-2
• MF: C₁₇H₆Cl₆FN
• MW: 455.952641963959
• CID: 4923596
• Update Time: 2025-07-02

2,3-Bis(3,4,5-trichlorophenyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(3,4,5-trichlorophenyl)-5-fluoropyridine

• Inchi： 1S/C17H6Cl6FN/c18-11-1-7(2-12(19)15(11)22)10-5-9(24)6-25-17(10)8-3-13(20)16(23)14(21)4-8/h1-6H
• InChI Key： AONKFKIOJNZLTB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1=CC(=CN=C1C1C=C(C(=C(C=1)Cl)Cl)Cl)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 433
• XLogP3: 8
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Bis(3,4,5-trichlorophenyl)-5-fluoropyridine

Introduction to 2,3-Bis(3,4,5-trichlorophenyl)-5-fluoropyridine (CAS No. 1361485-70-2)

2,3-Bis(3,4,5-trichlorophenyl)-5-fluoropyridine is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and electronic properties. This compound, identified by the CAS number 1361485-70-2, has garnered considerable attention due to its potential applications in various scientific domains. The molecular structure of this compound features a pyridine core substituted with fluorine and two trichlorophenyl groups, which contribute to its distinct chemical behavior and reactivity.

The synthesis and characterization of 2,3-Bis(3,4,5-trichlorophenyl)-5-fluoropyridine involve meticulous procedures to ensure high purity and yield. The presence of multiple chlorine atoms in the phenyl rings enhances the compound's stability and reactivity, making it a valuable intermediate in organic synthesis. Furthermore, the introduction of a fluorine atom at the 5-position of the pyridine ring imparts unique electronic properties that are exploited in various pharmaceutical applications.

In recent years, 2,3-Bis(3,4,5-trichlorophenyl)-5-fluoropyridine has been extensively studied for its role in developing novel therapeutic agents. The compound's ability to act as a scaffold for drug design has opened up new avenues in medicinal chemistry. Researchers have explored its potential in creating inhibitors for various enzymes and receptors involved in critical biological pathways. For instance, studies have demonstrated its efficacy in targeting enzymes associated with inflammatory diseases and cancer.

The use of computational methods has further advanced the understanding of 2,3-Bis(3,4,5-trichlorophenyl)-5-fluoropyridine's interactions with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to specific protein pockets, suggesting its utility as a lead compound for drug development. These simulations have been instrumental in optimizing the compound's structure to enhance its binding affinity and selectivity.

One of the most compelling aspects of 2,3-Bis(3,4,5-trichlorophenyl)-5-fluoropyridine is its versatility in serving as a building block for more complex molecules. The combination of chloro and fluoro substituents provides a rich platform for further functionalization through various chemical reactions such as cross-coupling reactions and nucleophilic substitutions. This flexibility has enabled chemists to design derivatives with tailored properties for specific applications.

The pharmaceutical industry has been particularly interested in leveraging the unique properties of this compound for drug discovery. Preclinical studies have shown promising results when 2,3-Bis(3,4,5-trichlorophenyl)-5-fluoropyridine derivatives are used as inhibitors of kinases and other enzymes implicated in diseases like diabetes and neurodegenerative disorders. These findings have spurred further research into developing novel therapeutics based on this scaffold.

The environmental impact of synthesizing and handling 2,3-Bis(3,4,5-trichlorophenyl)-5-fluoropyridine is also an area of growing interest. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, researchers are exploring ways to improve the compound's biodegradability without compromising its efficacy. These initiatives align with the broader goal of sustainable chemistry practices.

In conclusion, 2,3-Bis(3,4,5-trichlorophenyl)-5-fluoropyridine (CAS No. 1361485-70-2) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it a valuable tool for drug discovery and molecular engineering. As research continues to uncover new possibilities for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine and chemistry.